3-{3-Methoxy-4-[(4-methylbenzenesulfonyl)oxy]phenyl}prop-2-enoic acid

• IUPAC Name: (E)-3-[3-methoxy-4-(4-methylphenyl)sulfonyloxyphenyl]prop-2-enoic acid
• InChI: InChI=1S/C17H16O6S/c1-12-3-7-14(8-4-12)24(20,21)23-15-9-5-13(6-10-17(18)19)11-16(15)22-2/h3-11H,1-2H3,(H,18,19)/b10-6+
• InChI Key: OBIOXFLUCOHLTL-UXBLZVDNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2)C=CC(=O)O)OC
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2)/C=C/C(=O)O)OC
• Molecular Formula: C17H16O6S
• Molecular Weight: 348.4 g/mol

Description

The compound “3-{3-Methoxy-4-[(4-methylbenzenesulfonyl)oxy]phenyl}prop-2-enoic acid” is a chemical with the CAS Number: 823788-14-3. It has a molecular weight of 348.38 and its molecular formula is C17H16O6S. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C17H16O6S/c1-12-3-7-14 (8-4-12)24 (20,21)23-15-9-5-13 (6-10-17 (18)19)11-16 (15)22-2/h3-11H,1-2H3, (H,18,19)/b10-6+. This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 348.37. It is typically stored at room temperature and is available in powder form. Unfortunately, specific physical and chemical properties like melting point, boiling point, or solubility were not found in the available resources.

Scientific Research Applications

• Chiral Formyl Cation Equivalents :

  • Research explored the use of a compound closely related to your query, specifically a methoxy and methylbenzenesulfonyl substituted oxazolidine, as a chiral formyl cation equivalent. This compound demonstrates high diastereoselectivity in reactions (Conde-Frieboes & Hoppe, 1992).

• Synthesis of Antileukotrienic Agents :

  • A study focused on synthesizing derivatives of methoxy and methylbenzenesulfonyl substituted prop-2-enoic acids as potential antileukotrienic drugs, highlighting their potential in medical chemistry (Jampílek et al., 2004).

• Molecular Structure and Properties :

  • Research on a compound similar to your query, specifically 3-oxy-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid, examined its structure and properties through extensive NMR and MS spectroscopic analyses, highlighting its potential in various chemical applications (Shtabova et al., 2005).

• Hydrogen-bonded Chain Structures :

  • A study detailed the molecular structure of a methoxycinnamic acid, a compound structurally related to your query. This research is significant for understanding the three-dimensional network structures formed by such compounds (Yang et al., 2006).

• Cytotoxicity and Spectroscopic Investigation :

  • Investigation of N-maleanilinic acid derivatives, including compounds similar to your query, for their cytotoxicity against carcinoma cells and their spectroscopic characteristics. This research bridges the gap between theoretical molecular orbital calculations and experimental techniques (Zayed et al., 2019).

• Crystal Structure and DFT Analysis :

  • A comprehensive study on a similar compound, (2E)-2-(ethoxycarbonyl)-3-[(4-methoxyphenyl)amino]prop-2-enoic acid, focusing on its crystal structure and quantum chemical calculations. Such studies are crucial for understanding the molecular interactions and properties of these compounds (Venkatesan et al., 2016).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards. The hazard statements associated with this compound are H302, H315, H319, and H335, which indicate that it may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation, respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.